Cas no 1823893-86-2 (4-Pyrimidinemethanol, 5-bromo-2-methyl-)

• Product Name: 4-Pyrimidinemethanol, 5-bromo-2-methyl-
• CAS No: 1823893-86-2
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 5306314
• PubChem ID: 76844620
• Update Time: 2025-06-15

4-Pyrimidinemethanol, 5-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinemethanol, 5-bromo-2-methyl-
• WLZ3001
• 1823893-86-2
• (5-bromo-2-methylpyrimidin-4-yl)methanol
• SCHEMBL16659005

• Inchi： 1S/C6H7BrN2O/c1-4-8-2-5(7)6(3-10)9-4/h2,10H,3H2,1H3
• InChI Key： IUHZHOVJQVVTDK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)N=C1CO

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46Ų

Additional information on 4-Pyrimidinemethanol, 5-bromo-2-methyl-

Comprehensive Overview of 4-Pyrimidinemethanol, 5-bromo-2-methyl- (CAS No. 1823893-86-2)

4-Pyrimidinemethanol, 5-bromo-2-methyl- (CAS No. 1823893-86-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrimidine derivative is characterized by its unique molecular structure, which includes a pyrimidine ring substituted with a hydroxymethyl group at the 4-position, a bromo atom at the 5-position, and a methyl group at the 2-position. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antiviral agents.

The growing interest in 4-Pyrimidinemethanol, 5-bromo-2-methyl- is driven by its potential applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its role in targeting enzyme modulation and signal transduction pathways, which are critical in treating diseases such as cancer and inflammatory disorders. Its bromine substitution also enhances its reactivity, making it a versatile building block for cross-coupling reactions and other synthetic transformations.

In the context of green chemistry and sustainable synthesis, 4-Pyrimidinemethanol, 5-bromo-2-methyl- has been studied for its compatibility with eco-friendly catalytic systems. Recent advancements in flow chemistry and microwave-assisted synthesis have further optimized its production, reducing waste and improving yield. These innovations align with the global push toward environmentally benign chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in agrochemical development. Its structural motifs are found in several pesticides and herbicides, prompting investigations into its efficacy against resistant strains of pests. This aligns with the rising demand for next-generation crop protection solutions, a hot topic in agricultural research and precision farming.

From a market perspective, the demand for 4-Pyrimidinemethanol, 5-bromo-2-methyl- is expected to grow, driven by its applications in high-value pharmaceuticals and specialty chemicals. Suppliers and manufacturers are increasingly listing this compound in their portfolios, catering to the needs of contract research organizations (CROs) and academic laboratories. Its CAS No. 1823893-86-2 serves as a critical identifier for procurement and regulatory compliance.

For researchers seeking synthetic protocols or spectroscopic data, 4-Pyrimidinemethanol, 5-bromo-2-methyl- has been documented in several peer-reviewed journals and chemical databases. Its NMR spectra, HPLC purity, and mass spectrometry profiles are well-characterized, facilitating its adoption in high-throughput screening and structure-activity relationship (SAR) studies.

In summary, 4-Pyrimidinemethanol, 5-bromo-2-methyl- (CAS No. 1823893-86-2) represents a multifaceted compound with broad applicability in life sciences and material innovation. Its integration into cutting-edge research underscores its importance as a molecular scaffold and a strategic intermediate in modern chemistry.